Cas no 117423-41-3 (4-(tert-Butyldimethylsilyloxymethyl)pyridine)

• Product Name: 4-(tert-Butyldimethylsilyloxymethyl)pyridine
• CAS No: 117423-41-3
• MF: C₁₂H₂₁NOSi
• MW: 223.386744260788
• MDL: MFCD07368892
• CID: 135084
• Update Time: 2025-05-19

4-(tert-Butyldimethylsilyloxymethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(((tert-Butyldimethylsilyl)oxy)methyl)pyridine
• 4-(tert-Butyldimethylsilyloxymethyl)pyridine
• 4-(tert-butyldimethylsiloxy)methyl pyridine
• 4-((TERT-BUTYLDIMETHYLSILYLOXY)METHYL)PYRIDINE
• Pyridine, 4-[[[(1,1-dimethylethyl)dimethylsilyl]oxy]methyl]-
• tert-butyl-dimethyl-(pyridin-4-ylmethoxy)silane
• AKOS 91359
• TBS-4-HydroxyMethylpyridine
• 4-(Dimethyl-tert-butylsilyloxymethyl)pyridine
• 4-[[[(1,1-Dimethylethyl)dimethylsilyl]oxy]methyl]pyridine
• 4-[[[(1,1-dimethylethyl)dimethylsilyl]oxy]methyl]-Pyridine

• MDL： MFCD07368892
• Inchi： 1S/C12H21NOSi/c1-12(2,3)15(4,5)14-10-11-6-8-13-9-7-11/h6-9H,10H2,1-5H3
• InChI Key： SGUQXLLGHZISLF-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C(C)(C)C)OCC1C=CN=CC=1

Computed Properties

• Exact Mass: 223.13900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4

Experimental Properties

• Color/Form: colorless oil
• PSA: 22.12000
• LogP: 3.60340

4-(tert-Butyldimethylsilyloxymethyl)pyridine Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H320;H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Storage Condition：2-8 °C

Additional information on 4-(tert-Butyldimethylsilyloxymethyl)pyridine

Professional Introduction to 4-(tert-Butyldimethylsilyloxymethyl)pyridine (CAS No. 117423-41-3)

4-(tert-Butyldimethylsilyloxymethyl)pyridine, with the CAS number 117423-41-3, is a specialized organic compound that has garnered significant attention in the field of synthetic chemistry and pharmaceutical research. This compound, characterized by its unique structural features, plays a pivotal role in various chemical transformations and is particularly valued for its applications in the synthesis of complex molecules.

The molecular structure of 4-(tert-Butyldimethylsilyloxymethyl)pyridine consists of a pyridine ring substituted with a tert-butyldimethylsilyloxy methyl group. This configuration imparts distinct chemical properties that make it an invaluable reagent in organic synthesis. The presence of the tert-butyldimethylsilyl (TBS) group enhances the stability of the compound, making it particularly useful in reactions that require harsh conditions or prolonged reaction times.

In recent years, 4-(tert-Butyldimethylsilyloxymethyl)pyridine has been extensively studied for its utility in the synthesis of pharmaceutical intermediates. Its ability to undergo selective reactions while maintaining structural integrity has made it a preferred choice for researchers developing new drugs. For instance, this compound has been employed in the preparation of bioactive molecules that exhibit potent biological activity, including those targeting neurological disorders and inflammatory conditions.

The compound's reactivity is further enhanced by its compatibility with various functional groups, allowing for diverse synthetic pathways. Researchers have leveraged these properties to develop novel methodologies for constructing complex scaffolds, which are essential in drug discovery. The use of 4-(tert-Butyldimethylsilyloxymethyl)pyridine in cross-coupling reactions, such as Suzuki-Miyaura and Heck reactions, has demonstrated its efficacy in forming carbon-carbon bonds under mild conditions.

Recent advancements in the field have highlighted the role of 4-(tert-Butyldimethylsilyloxymethyl)pyridine in the development of catalytic systems. Its incorporation into transition metal catalysts has led to more efficient and sustainable synthetic routes. These innovations align with the growing emphasis on green chemistry principles, where minimizing waste and reducing hazardous byproducts are paramount.

The pharmaceutical industry has also benefited from the use of this compound in the synthesis of protease inhibitors and other therapeutic agents. Its structural features allow for precise modifications, enabling researchers to fine-tune the biological activity of their targets. This flexibility has been crucial in developing drugs with improved efficacy and reduced side effects.

In addition to its pharmaceutical applications, 4-(tert-Butyldimethylsilyloxymethyl)pyridine has found utility in materials science. Its ability to form stable organosilicon compounds has been exploited in the development of advanced materials with unique properties. These materials include polymers and coatings that exhibit enhanced durability and chemical resistance.

The compound's stability under various conditions makes it an ideal candidate for industrial processes where reliability is critical. Its compatibility with standard laboratory equipment and solvents further simplifies its integration into existing workflows. This ease of use has contributed to its widespread adoption in both academic and industrial settings.

Ongoing research continues to uncover new applications for 4-(tert-Butyldimethylsilyloxymethyl)pyridine, particularly in the realm of drug discovery and development. The compound's versatility and reactivity ensure that it will remain a cornerstone of synthetic chemistry for years to come. As new methodologies emerge, its role is expected to expand, driving innovation across multiple scientific disciplines.

In conclusion, 4-(tert-Butyldimethylsilyloxymethyl)pyridine (CAS No. 117423-41-3) is a multifaceted compound with broad applications in synthetic chemistry and pharmaceutical research. Its unique structural features and reactivity make it an indispensable tool for researchers seeking to develop novel therapeutic agents and advanced materials. As scientific understanding progresses, the compound's potential will continue to be realized, contributing to advancements that benefit society as a whole.